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Compound of Interest

Compound Name:
N-BOC-

(methylamino)acetaldehyde

Cat. No.: B104805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-BOC-(methylamino)acetaldehyde, a

key building block in organic synthesis, particularly in the development of novel therapeutic

agents. This document covers its chemical structure, nomenclature, physical and chemical

properties, a detailed synthesis protocol, and its applications in medicinal chemistry.

Chemical Structure and Nomenclature
N-BOC-(methylamino)acetaldehyde is a carbamate-protected amino aldehyde. The tert-

butoxycarbonyl (BOC) group serves as a protecting group for the secondary amine, preventing

unwanted reactions while allowing for selective transformations at the aldehyde functionality.

IUPAC Name: tert-butyl N-methyl-N-(2-oxoethyl)carbamate[1]

Synonyms:

N-tert-Butoxycarbonyl-N-methylglycinal

tert-Butyl methyl(2-oxoethyl)carbamate[2]

N-Boc-N-methyl-2-aminoacetaldehyde

Methyl(2-oxoethyl)carbamic acid tert-butyl ester[2]
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1,1-Dimethylethyl methyl(2-oxoethyl)carbamate[2]

Chemical Structure Diagram:

Caption: Chemical structure of N-BOC-(methylamino)acetaldehyde.

Physicochemical Properties
A summary of the known and predicted physical and chemical properties of N-BOC-
(methylamino)acetaldehyde is presented in the table below. It is important to note that some

of these values are predicted and should be used as an estimation.

Property Value Source

Molecular Formula C8H15NO3 [1]

Molecular Weight 173.21 g/mol [3]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 218.2 ± 19.0 °C (Predicted) [3]

Density 1.026 g/mL (Predicted) [3]

Refractive Index 1.44 (Predicted) [3]

Solubility Slightly miscible with water [3][4]

Storage
Store in a freezer under an

inert atmosphere
[3]

Experimental Protocols
Synthesis of N-BOC-(methylamino)acetaldehyde
A common and effective method for the synthesis of N-BOC-(methylamino)acetaldehyde is

the oxidation of the corresponding alcohol, N-BOC-N-methylaminoethanol, using Dess-Martin

periodinane.[5]

Reaction Scheme:
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N-BOC-N-methylaminoethanol

N-BOC-(methylamino)acetaldehyde

Oxidation

Dess-Martin Periodinane
Dichloromethane, 0 °C to RT

Click to download full resolution via product page

Caption: Synthesis of N-BOC-(methylamino)acetaldehyde.

Detailed Methodology:

Reaction Setup: To a solution of 2-(N-Boc-methylamino)ethanol (8.8 g, 50 mmol) dissolved in

dichloromethane, add Dess-Martin periodinane (22 g, 52 mmol) portion-wise at 0 °C.[5]

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 3

hours.[5]

Workup: Upon completion, add a saturated aqueous solution of sodium bicarbonate and

sodium thiosulfate. Continue stirring for an additional 30 minutes.[5]

Extraction: Separate the organic phase and wash it with a saturated sodium bicarbonate

solution.[5]

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate and

concentrate under reduced pressure to yield the final product.[5]

Expected Outcome: This procedure is reported to yield N-Boc-(methylamino)acetaldehyde in

quantitative yield.[5]
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Spectroscopic Data
As of the latest search, detailed experimental ¹H NMR, ¹³C NMR, and IR spectral data for N-
BOC-(methylamino)acetaldehyde are not readily available in the public domain.

However, Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the compound

synthesized via the Dess-Martin oxidation protocol showed a peak at m/z 174 (M+1), which is

consistent with the protonated molecule.[5]

Applications in Drug Discovery and Development
N-BOC-(methylamino)acetaldehyde is a valuable intermediate in the synthesis of various

pharmaceutical compounds. Its primary application lies in its use as a building block for the

creation of more complex molecular architectures. Notably, it is involved in the preparation of

benzo[d]imidazole inhibitors of co-activator associated arginine methyltransferase (CARM1).[3]

It is also used as a reactant in the synthesis of dihydroisoquinolinone derivatives which act as

selective mdm2 inhibitors, and in the synthesis of biologically active gold complexes modified

with thiourea functionalized tyrosine kinase inhibitors.[2] The presence of both a protected

amine and a reactive aldehyde allows for sequential and controlled modifications, making it a

versatile tool for medicinal chemists.

Safety and Handling
N-BOC-(methylamino)acetaldehyde should be handled in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn. It is sensitive to air and should be stored under an inert atmosphere in a

freezer.[3]

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All chemical manipulations should

be performed by trained individuals in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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